
5-(Bromomethyl)pyrimidine Hydrobromide: A
Strategic Building Block in Modern Drug

Discovery

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name:
5-(Bromomethyl)pyrimidine

hydrobromide

Cat. No.: B1377580 Get Quote

Abstract
5-(Bromomethyl)pyrimidine hydrobromide is a highly reactive and versatile chemical

intermediate that has become indispensable in medicinal chemistry and organic synthesis. Its

structure, featuring an electrophilic bromomethyl group attached to a biologically significant

pyrimidine core, makes it a strategic building block for introducing the pyrimidine moiety into

complex molecular architectures. This guide provides a comprehensive technical overview of

its structure, nomenclature, synthesis, and applications, with a focus on the practical insights

and causal reasoning required for its effective use in a research and development setting.

Protocols are presented as self-validating systems, grounded in established chemical principles

and supported by authoritative references.

Core Chemical Identity: Structure and Nomenclature
A precise understanding of a reagent's structure is the foundation of its application. 5-
(Bromomethyl)pyrimidine hydrobromide is an organic salt, not a neutral molecule, a

distinction critical for understanding its stability, solubility, and handling.

Molecular Structure
The compound consists of a cationic component and a bromide counter-anion.
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Cationic Component: A pyrimidine ring, a six-membered aromatic heterocycle with nitrogen

atoms at positions 1 and 3, is substituted at the 5-position with a bromomethyl (-CH₂Br)

group. One of the ring's nitrogen atoms is protonated, bearing a positive charge.

Anionic Component: A bromide ion (Br⁻) balances the positive charge of the protonated

pyrimidine ring.

This salt form enhances the compound's stability and often improves its handling

characteristics compared to the free base, 5-(bromomethyl)pyrimidine.[1]

IUPAC Nomenclature and Key Identifiers
The systematic IUPAC name for this salt is 5-(bromomethyl)pyrimidine;hydrobromide.[1][2] The

neutral parent molecule is named 5-(bromomethyl)pyrimidine.[3] It is crucial to use the correct

nomenclature and CAS number to ensure the procurement of the appropriate reagent.

Identifier Value Source

IUPAC Name

5-

(bromomethyl)pyrimidine;hydro

bromide

[1][2]

CAS Number 93224-07-8 [1][2]

Molecular Formula C₅H₆Br₂N₂ [1][2]

Molecular Weight 253.92 g/mol [1]

SMILES C1=C(C=NC=N1)CBr.Br [1]

Synthesis and Purification: A Validated Protocol
The reliable synthesis of high-purity 5-(Bromomethyl)pyrimidine hydrobromide is paramount

for its successful application in multi-step synthetic campaigns. The most common and robust

laboratory method involves the free-radical bromination of 5-methylpyrimidine, followed by

treatment with hydrobromic acid to precipitate the stable salt.[1]

Synthetic Workflow Overview
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The synthesis can be logically divided into four key stages: preparation, reaction, work-up, and

purification. Each stage has critical parameters that directly influence the yield and purity of the

final product.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1377580?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Preparation

2. Radical Bromination

3. Work-up & Salt Formation

4. Purification

Charge reactor with
5-methylpyrimidine and

anhydrous solvent (CCl4)

Add N-Bromosuccinimide (NBS)
and radical initiator (AIBN)

Heat to reflux under
inert atmosphere (N2)

Monitor reaction via TLC
for consumption of
starting material

Cool and filter to
remove succinimide

Concentrate filtrate
under reduced pressure

Treat crude free base
with HBr solution

Collect precipitated salt
by vacuum filtration

Wash with cold non-polar
solvent (e.g., ether)

Dry under vacuum to yield
pure product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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